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Compound of Interest

Compound Name: C15H11N703S2

Cat. No.: B12635764

Technical Support Center: C15H11N703S2
(Dasatinib)

This technical support guide provides troubleshooting advice and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
C15H11N703S2 (Dasatinib). The focus is on overcoming solubility challenges to ensure
successful cell culture experiments.

Compound Information

Chemical Name: N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl]-2-methyl-
4-pyrimidinylJamino]-5-thiazolecarboxamide Synonyms: Dasatinib, BMS-354825, Sprycel®[1]
Molecular Formula: C22H26CIN702S[2]

Table 1: Chemical and Physical Properties of Dasatinib (C15H11N703S2)
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Property Value Reference
Molecular Weight 488.0 g/mol [2][3]
Appearance Crystalline solid [1][2]
Storage Temperature -20°C [11[2]
Stability (Solid) > 4 years at -20°C [1]

Stability (in DMSO) Up to 3 months at -20°C [31[4]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for making a stock solution of Dasatinib?

Al: Dasatinib is highly soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and
Dimethylformamide (DMF).[1][2] DMSO is the most commonly recommended solvent for
preparing high-concentration stock solutions for cell culture use.[3][4][5]

Q2: What is the solubility of Dasatinib in common solvents?

A2: The solubility of Dasatinib can vary slightly between suppliers and batches. The table
below summarizes reported solubility values.

Table 2: Solubility of Dasatinib in Various Solvents

Solvent Approximate Solubility Reference
DMSO ~14.3 mg/mL to 200 mg/mL [1112113114]
DMF ~25 mg/mL [1][2]
Ethanol Very poorly soluble [31[4]

Water / Aqueous Buffers Sparingly soluble (~10 pM) [11121[3]

1:1 DMF:PBS (pH 7.2)

~0.5 mg/mL

[1](2]

Q3: How should I store my Dasatinib stock solution?
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A3: Store stock solutions in DMSO at -20°C, protected from light.[4] It is highly recommended
to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles, which can degrade the compound.[3][4][5] Once prepared, the stock solution should be
used within 3 months to prevent loss of potency.[3][4]

Q4: Why is my Dasatinib precipitating when | add it to my cell culture medium?

A4: Dasatinib is sparingly soluble in agueous solutions like cell culture media.[1][2]
Precipitation occurs when the concentration of Dasatinib, or the concentration of the organic
solvent (like DMSO), exceeds its solubility limit in the final aqueous solution. To avoid this, it is
crucial to dilute the DMSO stock solution sufficiently into the culture medium, ensuring the final
DMSO concentration remains low (typically below 0.1%).[5]

Troubleshooting Guide
Issue 1: The Dasatinib powder will not dissolve in my aqueous buffer (e.g., PBS).

o Cause: Dasatinib has very low solubility in neutral aqueous buffers.[1][2] Its aqueous
solubility is also pH-dependent, decreasing significantly at a pH above 4.0.[6]

e Solution: Do not attempt to dissolve Dasatinib directly in aqueous buffers for high-
concentration stocks. First, prepare a concentrated stock solution in 100% DMSO.[3][4] This
stock can then be serially diluted to the final working concentration in your cell culture
medium or buffer immediately before use.[5]

Issue 2: | observe precipitation in my cell culture plate after adding the Dasatinib working
solution.

e Cause 1: The final concentration of Dasatinib is too high for the aqueous medium.

o Solution: Re-calculate your dilutions. Ensure the final working concentration is within the
typical range for cell-based assays (e.g., 50-500 nM).[3][4]

e Cause 2: The DMSO stock solution was not mixed thoroughly into the medium.

o Solution: When preparing the working solution, add the DMSO stock drop-wise to the
culture medium while gently vortexing or swirling to ensure rapid and even dispersion. Do
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not add the medium to the small volume of stock solution.

o Cause 3: The aqueous working solution was stored before use.

o Solution: Aqueous solutions of Dasatinib are not stable and should not be stored for more
than one day.[1][2] Always prepare fresh working solutions from your frozen DMSO stock
immediately before each experiment.[5]

Issue 3: | am observing significant cell death or changes in cell morphology in my vehicle
control wells.

Cause: The final concentration of the organic solvent (DMSO) is too high and is causing
cellular toxicity.

Solution: Most cell lines can tolerate DMSO up to 0.5%, but it is best practice to keep the
final concentration at or below 0.1%.[5] Calculate the final DMSO concentration in your
highest treatment dose and ensure your vehicle control contains the exact same
concentration. If toxicity is still observed, you may need to lower the concentration of your
stock solution to allow for a greater dilution factor.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Dasatinib Stock Solution in DMSO

Preparation: Allow the vial of solid Dasatinib and a bottle of anhydrous, cell-culture grade
DMSO to equilibrate to room temperature.

Calculation: To prepare a 10 mM stock solution from 10 mg of Dasatinib (MW: 488.0 g/mol ),
you will need 2.05 mL of DMSO.[5]

Dissolution: Aseptically add 2.05 mL of DMSO to the vial containing 10 mg of Dasatinib.

Mixing: Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.
Visually inspect the solution against a light source to ensure no particulates are present.

Aliquoting and Storage: Dispense the solution into single-use, light-protected aliquots (e.qg.,
20 pL) in sterile microcentrifuge tubes. Store the aliquots at -20°C.
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Protocol 2: Preparation of a 100 nM Working Solution in Cell Culture Medium

Thaw Stock: Remove one aliquot of the 10 mM Dasatinib stock solution from the -20°C
freezer and thaw it at room temperature.

 Intermediate Dilution (Optional but Recommended): Perform a 1:100 intermediate dilution by
adding 10 pL of the 10 mM stock to 990 uL of sterile cell culture medium. This creates a 100
MM solution. Mix thoroughly by gentle vortexing.

 Final Dilution: Add the required volume of the intermediate solution to your final volume of
cell culture medium to achieve the desired concentration. For a 100 nM final concentration,
add 10 pL of the 100 uM intermediate solution to 10 mL of medium.

e Mixing: Mix the final working solution thoroughly by inverting the tube or swirling gently.

» Application: Add the final working solution to your cells immediately. Prepare a vehicle
control using the same final concentration of DMSO.

Visualizations
Experimental Workflow

The following diagram outlines the recommended workflow for preparing Dasatinib for cell
culture experiments.
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Caption: Recommended workflow for preparing Dasatinib solutions.
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Simplified Dasatinib Signaling Pathway

Dasatinib is a potent tyrosine kinase inhibitor. Its primary mechanism of action involves
blocking the activity of the BCR-ABL fusion protein and Src family kinases, which are critical
drivers of proliferation and survival in certain cancer cells.[7][8][9][10]
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Caption: Simplified mechanism of action for Dasatinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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